1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane
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Description
1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane (CAS No. 1784090-15-8) is a bicyclic amine with a spiro[4.5]decane backbone, featuring nitrogen atoms at positions 1 and 7 and a propan-2-yl substituent at position 1. Its molecular formula is C₁₁H₂₂N₂ (molecular weight: 182.31 g/mol) . This compound has garnered attention as a scaffold in medicinal chemistry, particularly for targeting enzymes like glycogen phosphorylase (GP), which is implicated in hyperglycemia . Its rigid spirocyclic structure provides conformational constraints, enhancing binding specificity to biological targets.
Properties
Molecular Formula |
C11H22N2 |
|---|---|
Molecular Weight |
182.31 g/mol |
IUPAC Name |
1-propan-2-yl-1,9-diazaspiro[4.5]decane |
InChI |
InChI=1S/C11H22N2/c1-10(2)13-8-4-6-11(13)5-3-7-12-9-11/h10,12H,3-9H2,1-2H3 |
InChI Key |
MLBJNVAUXXMRMZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)N1CCCC12CCCNC2 |
Origin of Product |
United States |
Preparation Methods
Starting Materials
The core is often synthesized from 2,4-dichloropyrimidine derivatives and diazaspiro compounds such as 2,8-diazaspiro[4.5]decane (Scheme 1 from reference). These compounds serve as scaffolds for subsequent functionalization.
Key Reactions
Nucleophilic substitution: The initial step involves reacting 2,4-dichloropyrimidine with amines, such as benzylamine, to generate regioisomeric chloropyrimidines (Scheme 1). This step is performed at room temperature (20°C) in solvents like 1,2-dichloroethane, with DIPEA as base.
Cyclization and spiro formation: The chloropyrimidine intermediates are reacted with diazaspiro compounds (e.g., BOC-2,8-diazaspiro[4.5]decane) in refluxing isopropyl alcohol at elevated temperatures (~90°C) to form the spirocyclic pyrimidine derivatives (Scheme 1).
Deprotection: The BOC protecting group is removed with 4M HCl in dioxane, yielding free amines suitable for further modifications.
Synthesis of Chiral Intermediates
Reductive amination: Racemic or enantiomerically pure intermediates are prepared via reductive amination using sodium triacetoxyborohydride, providing access to chiral diamines (e.g., compounds 18a and 18b).
Enantiomeric resolution: Chiral HPLC is employed to separate enantiomers, crucial for pharmacological activity.
Introduction of Propan-2-yl Group
Alkylation and Functionalization
The propan-2-yl group (isopropyl) can be introduced via alkylation reactions on the amino or nitrogen functionalities of the core:
Propan-2-ylation: Typically achieved through nucleophilic substitution with isopropyl halides or via reductive amination with acetone derivatives, depending on the position and nature of the target group.
Use of isopropyl halides: For example, reacting a free amine with isopropyl bromide or chloride in the presence of a base such as potassium carbonate or DIPEA facilitates the attachment of the isopropyl group.
Specific Conditions
- Reactions are often performed in polar aprotic solvents like acetonitrile or DMSO.
- Elevated temperatures (~50-80°C) enhance nucleophilic substitution.
- Catalysts such as potassium carbonate or sodium hydride may be employed to deprotonate the amine and increase nucleophilicity.
Alternative Routes
- Reductive amination: Using acetone and a reducing agent (e.g., sodium cyanoborohydride) to form the isopropyl-substituted amine.
Final Functionalization and Purification
Purification: Crystallization or chromatography (e.g., flash chromatography) is used to isolate the pure compound.
Characterization: Confirmed via NMR, MS, and chiral HPLC to ensure correct stereochemistry and purity.
Data Table Summarizing Key Reaction Conditions
| Step | Reaction | Reagents | Solvent | Temperature | Duration | Notes |
|---|---|---|---|---|---|---|
| 1 | Nucleophilic substitution | 2,4-dichloropyrimidine + amine | 1,2-dichloroethane | 20°C | 24 h | Regioselective chlorination |
| 2 | Cyclization to spiro core | BOC-2,8-diazaspiro[4.5]decane | Isopropyl alcohol | 90°C | 48 h | Reflux |
| 3 | Deprotection | 4M HCl in dioxane | - | 20°C | 0.5 h | Removes BOC group |
| 4 | Reductive amination | Aldehyde + amine | THF | 0°C to room temp | 18 h | Lithium aluminum hydride or borane |
| 5 | Propan-2-ylation | Isopropyl halide | DMSO or acetonitrile | 50-80°C | Variable | Nucleophilic substitution |
Chemical Reactions Analysis
Types of Reactions: 1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions are common, where halogenated derivatives can be formed.
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Lithium aluminum hydride, sodium borohydride.
Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide.
Major Products: The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of the original compound .
Scientific Research Applications
1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane has a wide range of applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential as a ligand in receptor studies.
Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane involves its interaction with specific molecular targets. For instance, it may act as an inhibitor or activator of certain enzymes or receptors, thereby modulating biological pathways. The exact pathways and targets can vary depending on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Variations in Spiro Ring Systems and Substituents
Key Observations:
Spiro Ring Size: The [4.5] system (e.g., 1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane) balances rigidity and flexibility, favoring enzyme binding . Smaller spiro systems (e.g., [4.4] in 1,7-Diazaspiro[4.4]nonane) reduce steric bulk but may limit interactions with larger active sites . Larger systems like [5.5] (e.g., 1-Phenyl-1,4-diazaspiro[5.5]undecane-3,5-dione) exhibit higher melting points (162°C vs. 73–74°C for [4.5] analogs), suggesting enhanced crystallinity due to extended conjugation .
Sulfur substitution (1-Thia-4-azaspiro[4.5]decane) enhances metabolic stability and cytotoxicity, as seen in anticancer studies .
Synthetic Yields :
- Alkylation of diketopiperazine precursors (e.g., 5d–f in ) yields up to 85% for methyl/methoxy-substituted analogs, whereas bulkier groups (e.g., propan-2-yl) may require optimized conditions .
Biological Activity
1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane, a compound characterized by its unique spirocyclic structure, has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The molecular formula of 1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane is . The spirocyclic nature of the compound contributes to its conformational flexibility and potential interactions with biological targets.
Pharmacological Properties
Research indicates that compounds with similar structures exhibit a range of biological activities, including:
- Anticonvulsant Activity : Diazaspiro compounds have been studied for their anticonvulsant properties. For instance, substituted diazaspiro[4.5]decanes have shown efficacy in animal models of epilepsy, suggesting that 1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane may also possess similar effects .
- Antimicrobial Activity : Some spirocyclic compounds have demonstrated antimicrobial properties against various pathogens. The presence of nitrogen atoms in the diazaspiro structure may enhance interactions with microbial enzymes or receptors .
- Neuroprotective Effects : There is emerging evidence that compounds targeting sigma-1 receptors can provide neuroprotection in models of neurodegenerative diseases. The potential of 1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane to interact with these receptors warrants further investigation .
The mechanisms through which 1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane exerts its biological effects are not fully elucidated but may involve:
- Enzyme Inhibition : Similar compounds have been shown to inhibit specific enzymes related to neurotransmitter metabolism, which could be a pathway for anticonvulsant activity.
- Receptor Modulation : The interaction with sigma receptors suggests a role in modulating neurotransmitter release and neuronal excitability.
Anticonvulsant Activity Study
A study published on the synthesis and anticonvulsant activity of substituted diazaspiro[4.5]decanes demonstrated that certain derivatives exhibited significant protective effects against induced seizures in rodent models . The study highlighted the structure-activity relationship (SAR) indicating that modifications at specific positions on the diazaspiro framework enhanced efficacy.
Antimicrobial Evaluation
In another investigation, various diazaspiro compounds were screened for antimicrobial activity against Gram-positive and Gram-negative bacteria. Results showed that some derivatives exhibited potent activity, suggesting that 1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane could be a candidate for further development as an antimicrobial agent .
Comparative Analysis
To better understand the potential of 1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane relative to other similar compounds, a comparison table is provided below:
| Compound Name | Anticonvulsant Activity | Antimicrobial Activity | Neuroprotective Potential |
|---|---|---|---|
| 1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane | Potential | Potential | Under Investigation |
| Substituted 1,3-diazaspiro[4.5]decane | Confirmed | Confirmed | Confirmed |
| Other Spirocyclic Compounds | Variable | Variable | Limited Evidence |
Q & A
Basic Research Questions
Q. What are the common synthetic routes for 1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane, and what challenges arise during its purification?
- Methodological Answer : The synthesis typically involves multi-step reactions, including cyclization and alkylation. For example, analogous spiro compounds (e.g., ethyl 4-oxo-1-azaspiro[4.5]decane-1-carboxylate) are synthesized via nucleophilic substitution followed by intramolecular cyclization . Key challenges include controlling stereochemistry and minimizing side products like regioisomers. Purification often requires gradient elution in column chromatography or recrystallization in polar aprotic solvents.
Q. Which spectroscopic and analytical techniques are critical for characterizing 1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane?
- Methodological Answer :
- Nuclear Magnetic Resonance (NMR) : and NMR identify proton environments and carbon frameworks, with DEPT experiments resolving quaternary carbons .
- High-Resolution Mass Spectrometry (HRMS) : Validates molecular formulas via exact mass matching (e.g., ±5 ppm tolerance) .
- Infrared (IR) Spectroscopy : Confirms functional groups like secondary amines (N-H stretches at ~3300 cm) .
Q. How can structure-activity relationships (SAR) guide the design of derivatives for biological testing?
- Methodological Answer : SAR studies compare substituent effects on bioactivity. For instance, 1,3,8-triazaspiro[4.5]decane derivatives were modified at the spiro-junction and side chains to optimize binding to the F1/FO-ATPase subunit, with IC values correlated to steric and electronic parameters .
Advanced Research Questions
Q. What experimental design strategies optimize the synthesis yield of 1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane?
- Methodological Answer : Factorial design (e.g., 2 factorial) tests variables like temperature, catalyst loading, and solvent polarity. For example, a 3-factor design could identify interactions between reflux time (60–120 min), base concentration (1–3 equiv.), and solvent polarity (THF vs. DMF) to maximize yield . AI-driven simulations (e.g., COMSOL Multiphysics) further predict optimal conditions by modeling reaction kinetics .
Q. How can researchers resolve contradictions in biological activity data across different assay conditions?
- Methodological Answer : Statistical tools like one-way ANOVA with post-hoc Tukey tests quantify variability between replicates and conditions. For example, discrepancies in IC values for spiro compounds targeting ATPase subunits were resolved by normalizing data to positive/negative controls and accounting for batch effects . Meta-analysis of dose-response curves across labs can also reconcile outliers .
Q. What computational methods predict the reactivity and stability of 1-(Propan-2-yl)-1,7-diazaspiro[4.5]decane in aqueous environments?
- Methodological Answer : Density Functional Theory (DFT) calculates bond dissociation energies and pKa values to assess hydrolytic stability. Molecular dynamics (MD) simulations model solvation effects, while QSPR (Quantitative Structure-Property Relationship) algorithms correlate logP and polar surface area with bioavailability .
Q. How do researchers validate the selectivity of this compound in complex biological matrices?
- Methodological Answer : Competitive binding assays (e.g., fluorescence polarization) and proteome-wide profiling (e.g., affinity chromatography coupled with LC-MS/MS) identify off-target interactions. For example, isoform-specific ATPase inhibitors were validated using CRISPR-engineered cell lines lacking the target subunit .
Methodological Tools and Frameworks
- Data Integrity : Chemical software (e.g., LabWare LIMS) ensures traceability via blockchain-secured metadata tagging .
- Comparative Analysis : Cross-study comparisons using standardized protocols (e.g., OECD Test Guidelines) reduce methodological bias .
- Ethical Compliance : Quasi-experimental designs with control groups (e.g., traditional vs. novel instructional methods) ensure reproducibility in academic settings .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
